2,6-Dichlorophenol
Cat. No. B041786
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87-65-0
M. Wt: 163 g/mol
InChI Key: HOLHYSJJBXSLMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04351969
Procedure details
236 g (1 mol) of 2,2,6,6-tetrachlorocyclohexanone and 2.5 g (0.01 mol) of triphenylphosphine were introduced into a reactor equipped with a stirrer and a condenser. The mixture was heated at 150°-180° C. under stirring; the reaction was terminated when the evolution of hydrogen chloride from the reaction mixture ceased. The reaction mixture was then distilled under reduced pressure (boiling point (20 mm Hg)=100° C.) to yield 137.5 g of 2,6-dichlorophenol.
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1(Cl)[CH2:7][CH2:6][CH2:5][C:4](Cl)([Cl:8])[C:3]1=[O:10].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1>>[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([Cl:8])[C:3]=1[OH:10]
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Inputs
Step One
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Name
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Quantity
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236 g
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Type
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reactant
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Smiles
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ClC1(C(C(CCC1)(Cl)Cl)=O)Cl
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Name
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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under stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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equipped with a stirrer and a condenser
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was heated at 150°-180° C.
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CUSTOM
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Type
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CUSTOM
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Details
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the reaction was terminated when the evolution of hydrogen chloride from the reaction mixture
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DISTILLATION
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Type
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DISTILLATION
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Details
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The reaction mixture was then distilled under reduced pressure (boiling point (20 mm Hg)=100° C.)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(C(=CC=C1)Cl)O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 137.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 84.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
